Cas no 1566017-38-6 (Benzothiazole, 2-chloro-4,5,6,7-tetrahydro-5,5,7,7-tetramethyl- )

• Product Name: Benzothiazole, 2-chloro-4,5,6,7-tetrahydro-5,5,7,7-tetramethyl-
• CAS No: 1566017-38-6
• MF: C₁₁H₁₆ClNS
• MW: 229.76944065094
• CID: 5252431
• Update Time: 2025-05-22

Benzothiazole, 2-chloro-4,5,6,7-tetrahydro-5,5,7,7-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4,5,6,7-tetrahydro-5,5,7,7-tetramethylbenzothiazole (ACI)
• Benzothiazole, 2-chloro-4,5,6,7-tetrahydro-5,5,7,7-tetramethyl-

• Inchi： 1S/C11H16ClNS/c1-10(2)5-7-8(11(3,4)6-10)14-9(12)13-7/h5-6H2,1-4H3
• InChI Key： CANAHEABCIJDDT-UHFFFAOYSA-N
• SMILES： ClC1SC2C(CC(CC=2N=1)(C)C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on Benzothiazole, 2-chloro-4,5,6,7-tetrahydro-5,5,7,7-tetramethyl-

Comprehensive Overview of Benzothiazole, 2-chloro-4,5,6,7-tetrahydro-5,5,7,7-tetramethyl- (CAS No. 1566017-38-6)

The compound Benzothiazole, 2-chloro-4,5,6,7-tetrahydro-5,5,7,7-tetramethyl- (CAS No. 1566017-38-6) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications. This benzothiazole derivative is characterized by its chloro-substituted and tetramethylated ring system, which imparts distinct chemical and physical characteristics. Researchers and industries are increasingly exploring its utility in various fields, including pharmaceutical intermediates, material science, and agrochemical formulations.

One of the key reasons for the growing interest in 2-chloro-4,5,6,7-tetrahydro-5,5,7,7-tetramethylbenzothiazole is its role as a building block in synthetic chemistry. Its heterocyclic framework makes it a valuable precursor for the development of more complex molecules. For instance, it has been studied for its potential in creating fluorescent dyes and organic semiconductors, which are critical for advancements in optoelectronic devices. The compound's stability and solubility profile also make it a candidate for catalytic applications and polymer additives.

In the context of green chemistry and sustainability, Benzothiazole, 2-chloro-4,5,6,7-tetrahydro-5,5,7,7-tetramethyl- has been examined for its compatibility with eco-friendly synthesis methods. Recent studies highlight its potential in biodegradable materials and low-toxicity formulations, aligning with global trends toward reducing environmental impact. This aligns with the increasing demand for sustainable chemicals in industries such as cosmetics and textiles, where safer alternatives are sought after.

From a pharmaceutical perspective, this compound has shown promise in early-stage research as a scaffold for drug discovery. Its structural versatility allows for modifications that can target specific biological pathways. While not yet widely commercialized, its potential in anti-inflammatory and antimicrobial agents is being explored. This has led to a surge in queries about its mechanism of action and toxicity profile, particularly among researchers in medicinal chemistry.

The analytical characterization of CAS No. 1566017-38-6 is another area of focus. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to elucidate its molecular structure and purity. These studies are crucial for ensuring its consistency in industrial applications, particularly in high-performance materials where precise composition is essential.

In summary, Benzothiazole, 2-chloro-4,5,6,7-tetrahydro-5,5,7,7-tetramethyl- represents a fascinating intersection of chemical innovation and practical utility. Its diverse applications, from advanced materials to life sciences, underscore its importance in modern chemistry. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology.